Cas no 2138802-68-1 (2-(but-2-enamido)-3-(piperidin-4-yl)propanoic acid)

• Product Name: 2-(but-2-enamido)-3-(piperidin-4-yl)propanoic acid
• CAS No: 2138802-68-1
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• CID: 5260688
• PubChem ID: 165789909
• Update Time: 2025-06-08

2-(but-2-enamido)-3-(piperidin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinepropanoic acid, α-[(1-oxo-2-buten-1-yl)amino]-
• 2-(but-2-enamido)-3-(piperidin-4-yl)propanoic acid

• Inchi： 1S/C12H20N2O3/c1-2-3-11(15)14-10(12(16)17)8-9-4-6-13-7-5-9/h2-3,9-10,13H,4-8H2,1H3,(H,14,15)(H,16,17)
• InChI Key： SXXCPVDHSDBQDO-UHFFFAOYSA-N
• SMILES： N1CCC(CC(NC(=O)C=CC)C(O)=O)CC1

Experimental Properties

• Density: 1.106±0.06 g/cm3(Predicted)
• Boiling Point: 483.2±41.0 °C(Predicted)
• pka: 3.60±0.10(Predicted)

Additional information on 2-(but-2-enamido)-3-(piperidin-4-yl)propanoic acid

Introduction to 2-(but-2-enamido)-3-(piperidin-4-yl)propanoic acid (CAS No. 2138802-68-1)

2-(but-2-enamido)-3-(piperidin-4-yl)propanoic acid, also known by its CAS number 2138802-68-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a but-2-enamido group and a piperidin-4-yl moiety, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-(but-2-enamido)-3-(piperidin-4-yl)propanoic acid consists of an α-amino acid backbone with a substituted piperidine ring and an enamido group. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The compound's molecular formula is C₁₃H₁₉N₃O₂, and its molecular weight is approximately 253.30 g/mol.

In recent years, the study of 2-(but-2-enamido)-3-(piperidin-4-yl)propanoic acid has been driven by its potential as a lead compound in the development of novel therapeutic agents. Research has focused on its pharmacological properties, including its ability to modulate specific biological pathways and its potential as a drug candidate for various diseases.

Pharmacological Properties:

2-(but-2-enamido)-3-(piperidin-4-yl)propanoic acid has been shown to exhibit several pharmacological activities that make it an attractive target for drug development. One of the key areas of interest is its ability to act as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are involved in numerous physiological processes. The compound's interaction with GPCRs has been studied in both in vitro and in vivo models, demonstrating its potential to influence receptor function and downstream signaling pathways.

In addition to its GPCR modulation properties, 2-(but-2-enamido)-3-(piperidin-4-yl)propanoic acid has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that the compound can reduce the production of pro-inflammatory cytokines and inhibit the activation of immune cells, suggesting its potential as an anti-inflammatory agent.

Clinical Applications:

The therapeutic potential of 2-(but-2-enamido)-3-(piperidin-4-yl)propanoic acid has been explored in various preclinical models, with promising results. One area of focus has been its use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. These conditions are characterized by the progressive loss of neurons and cognitive decline, and there is a significant unmet need for effective treatments. Studies have shown that the compound can protect neurons from oxidative stress and promote neurogenesis, making it a potential candidate for neuroprotective therapies.

Beyond neurodegenerative diseases, 2-(but-2-enamido)-3-(piperidin-4-yl)propanoic acid has also been evaluated for its antitumor properties. Cancer is a leading cause of mortality worldwide, and the development of new anticancer agents remains a priority in pharmaceutical research. Preclinical studies have demonstrated that the compound can inhibit the growth of cancer cells and induce apoptosis, suggesting its potential as an anticancer agent.

Synthetic Routes:

The synthesis of 2-(but-2-enamido)-3-(piperidin-4-yl)propanoic acid involves several steps that require careful optimization to achieve high yields and purity. One common synthetic route involves the reaction of 4-piperidone with an appropriate amine to form the piperidine ring, followed by the introduction of the enamido group through a Michael addition reaction. The final step typically involves the formation of the carboxylic acid moiety through hydrolysis or other chemical transformations.

The synthetic process can be optimized using various techniques, such as microwave-assisted synthesis or catalytic methods, to improve efficiency and reduce reaction times. These advancements have made it possible to produce high-quality samples of 2-(but-2-enamido)-3-(piperidin-4-yl)propanoic acid, facilitating further research and development efforts.

Analytical Methods:

To ensure the quality and purity of 2-(but-2-enamido)-3-(piperidin-4-yl)propanoic acid, various analytical methods have been developed. High-performance liquid chromatography (HPLC) is commonly used to determine the purity and identity of the compound. Mass spectrometry (MS) is another essential tool for confirming the molecular weight and structure of the compound. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the chemical structure, including the positions and types of functional groups.

In addition to these standard techniques, other methods such as infrared spectroscopy (IR) and elemental analysis can be employed to verify the composition and purity of the compound. These analytical methods are crucial for ensuring that the final product meets regulatory standards and is suitable for use in preclinical and clinical studies.

FUTURE DIRECTIONS:

The future research on 2-(but-2-enamido)-3-(piperidin-4-yl)propanoic acid is likely to focus on optimizing its pharmacological properties and exploring new therapeutic applications. One area of interest is the development of prodrugs or analogs that can enhance the bioavailability or specificity of the compound. Additionally, combination therapies involving this compound with other drugs may be investigated to achieve synergistic effects and improve treatment outcomes.

Clinical trials will be essential for evaluating the safety and efficacy of 2-(but-2-enamido)-3-(piperidin-4-yl)propanoic acid in human subjects. These trials will provide valuable data on dosing regimens, side effects, and long-term outcomes, which will be crucial for advancing this compound towards regulatory approval.

In conclusion, 2-(but-2-enamido)-3-(pipridinonanilide) strong>, identified by CAS No. 068 -1 strong > , represents a promising molecule with diverse pharmacological activities . Its unique chemical structure , combined with extensive preclinical research , positions it as a valuable candidate for further development in various therapeutic areas . As research continues , it is expected that this compound will contribute significantly to advancing our understanding of disease mechanisms and improving patient outcomes . p >